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Compound of Interest

Compound Name: 1,3-Cyclopentanediol

Cat. No.: B3029237 Get Quote

An In-depth Technical Guide to 1,3-Cyclopentanediol

Introduction
1,3-Cyclopentanediol is a cyclic organic compound featuring a five-membered ring with two

hydroxyl (-OH) groups at the first and third positions. This diol exists as cis and trans

stereoisomers and is typically available as a mixture. It is a viscous, colorless liquid at room

temperature that is soluble in water and various organic solvents.[1] The presence of two

hydroxyl groups allows it to participate in hydrogen bonding, influencing its physical properties

and reactivity.[1]

Traditionally produced from non-renewable cyclopentadiene, recent advancements have

established cost-effective and scalable synthesis routes from renewable biomass sources like

furfuryl alcohol.[2][3] 1,3-Cyclopentanediol serves as a valuable building block and monomer

in diverse fields. Its applications range from polymer chemistry, where it is used to synthesize

polyesters and polyurethanes, to the pharmaceutical industry, where its structural motif is found

in various biologically active compounds.[4][5][6]

Chemical Identifiers
The Chemical Abstracts Service (CAS) has assigned different numbers to the stereoisomeric

mixture and the individual cis and trans isomers.
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Identifier
Mixture of cis and

trans
cis-isomer trans-isomer

CAS Number
59719-74-3[7][8][9]

[10]
16326-97-9[11] 16326-98-0[12]

Molecular Formula C₅H₁₀O₂[7][8][10] C₅H₁₀O₂[11] C₅H₁₀O₂

Molecular Weight
102.13 g/mol [7][8][9]

[10]
102.13 g/mol [11] 102.13 g/mol

InChI Key

NUUPJBRGQCEZSI-

UHFFFAOYSA-N[7]

[13]

NUUPJBRGQCEZSI-

SYDPRGILSA-N[11]
N/A

Synonyms

Cyclopentane-1,3-diol,

1,3-

Dihydroxycyclopentan

e[1][9]

(Z)-1,3-

Cyclopentanediol[11]

(+/-)-trans-1,3-

cyclopentanediol[12]

Physicochemical Properties
The physical and chemical properties of 1,3-Cyclopentanediol are summarized below. Data is

provided for the common cis/trans mixture, with specific isomer data included where available.
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Property
Value (Mixture of cis

and trans)
Value (cis-isomer) Value (trans-isomer)

Appearance

Liquid, Clear colorless

to slightly yellow[13]

[14]

N/A N/A

Melting Point 40 °C (lit.)[7][13] 1.26 °C (274.41 K)[15] 40 °C[12]

Boiling Point

80-85 °C @ 0.1

mmHg (lit.)[7][13]91

°C @ 0.8 mmHg

235.62 °C (508.77 K)

at normal pressure[15]

151.45 °C (rough

estimate)[12]

Density
1.094 g/mL at 25 °C

(lit.)[7][13]
N/A 1.0940 g/mL[12]

Refractive Index
n20/D 1.484 (lit.)[7]

[13]
N/A 1.4830 (estimate)[12]

Flash Point
113 °C (235.4 °F) -

closed cup[16]
N/A N/A

pKa
14.65 ± 0.40

(Predicted)[13]
N/A N/A

Storage Temperature 2-8 °C Refrigerator[9] N/A 2-8 °C[12]

Synthesis and Experimental Protocols
While traditionally derived from fossil fuels, a modern, sustainable synthesis route starting from

furfuryl alcohol has been developed, making 1,3-Cyclopentanediol a renewable chemical.[2]

[3]

Logical Workflow for Renewable Synthesis
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Caption: Sustainable synthesis of 1,3-Cyclopentanediol from furfuryl alcohol.

Experimental Protocol: Synthesis from Furfuryl Alcohol
The following protocol is a summary of the industrially scalable method developed for

producing 1,3-Cyclopentanediol from renewable furfuryl alcohol.[2][4][17]

Step 1: Aqueous Phase Rearrangement of Furfuryl Alcohol

Objective: To convert furfuryl alcohol into 4-hydroxycyclopent-2-enone.

Reactants & Catalysts:

Furfuryl Alcohol (substrate)

Water (solvent)

Base catalyst (e.g., Magnesium-Aluminum Hydrotalcite, MgAl-HT). The presence of a

base catalyst is crucial to restrain the formation of levulinic acid, which can catalyze the

undesirable polymerization of furfuryl alcohol.[2][4]

Methodology:

The aqueous solution of furfuryl alcohol is prepared.

The base catalyst (MgAl-HT) is added to the solution.

The reaction is carried out in a suitable reactor under controlled temperature and

pressure.
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Upon completion, the catalyst is separated from the reaction mixture. The resulting

aqueous solution contains the intermediate, 4-hydroxycyclopent-2-enone.

Step 2: Hydrogenation of 4-hydroxycyclopent-2-enone

Objective: To hydrogenate the intermediate to yield 1,3-Cyclopentanediol.

Reactants & Catalysts:

4-hydroxycyclopent-2-enone (substrate from Step 1)

Hydrogen gas (H₂)

Hydrogenation catalyst (e.g., Raney® Ni)

Solvent (e.g., Tetrahydrofuran, THF). THF has been shown to result in higher carbon

yields compared to other solvents.[2][4]

Methodology:

The solution of 4-hydroxycyclopent-2-enone is placed in a high-pressure reactor.

The hydrogenation catalyst (Raney® Ni) and solvent (THF) are added.

The reactor is pressurized with hydrogen gas.

The reaction is conducted under controlled temperature and pressure until the

hydrogenation is complete.

After the reaction, the catalyst is filtered off.

The final product, 1,3-Cyclopentanediol, is purified from the solvent, typically via

distillation.

This two-step process has achieved high overall carbon yields of up to 72.0% in large-scale

tests.[2][4]

Applications in Research and Drug Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3029237?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2016/gc/c6gc00341a/unauth
https://pubs.rsc.org/en/content/articlelanding/2016/gc/c6gc00341a
https://www.benchchem.com/product/b3029237?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2016/gc/c6gc00341a/unauth
https://pubs.rsc.org/en/content/articlelanding/2016/gc/c6gc00341a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,3-Cyclopentanediol is a versatile compound with significant applications in polymer science

and as a structural scaffold in medicinal chemistry.
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Caption: Major application areas for 1,3-Cyclopentanediol.

Polymer Chemistry: As a diol, it serves as a monomer for polycondensation reactions. It is

used to synthesize polyesters and has been successfully incorporated as a monomer in the

synthesis of polyurethanes.[2][4][6] The thermal stability of polymers derived from 1,3-
cyclopentanediol has been studied, noting that the trans-isomer exhibits better thermal

stability than the cis-isomer.[3]

Chemical Intermediate: It is a precursor in the synthesis of other organic compounds. For

example, it has been used to prepare 1,3-cyclopentanediol bis(4-methylbenzenesulfonate)

and β-hydroxy-substituted cyclic carbonyl compounds.[7]

Pharmaceutical and Drug Development: The cis-1,3-cyclopentanediol framework is a

crucial structural motif found in numerous biologically active compounds, both natural and
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synthetic.[5]

Scaffold for Natural Products: This motif is present in medicinally relevant molecules like

prostaglandins (involved in inflammation and other physiological processes),

furanocembranoid diterpenes, and norcembranoid diterpenes.[5]

Building Block: Enantioselective syntheses have been developed to create functionalized

cis-1,3-cyclopentanediol building blocks, enabling access to these complex molecular

architectures for drug discovery.[5][18]

Potential Therapeutic Activity: Derivatives are being explored for their own therapeutic

potential.[6] Some research suggests it may act as an inhibitor of tyrosine kinases, making

it a potential area of interest for cancer research.[1]

Role as a Pharmaceutical Building Block

Biologically Active Molecules

Resulting Biological Activity

cis-1,3-Cyclopentanediol
Motif
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Caption: Role of the cis-1,3-cyclopentanediol motif in bioactive compounds.
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Safety and Handling
Flash Point: 113 °C (235.4 °F) - closed cup.[16]

Storage: Recommended storage is in a refrigerator at 2-8 °C.[9]

Hazards: GHS classification indicates it is not classified as hazardous.[19] However,

standard laboratory safety precautions, including the use of personal protective equipment

(gloves, safety glasses), should always be observed when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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